Cas no 1445651-49-9 (3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1445651-49-9
• MF: C₁₃H₁₈BF₂NO₃
• MW: 285.094730854034
• CID: 6148437
• PubChem ID: 89665393
• Update Time: 2025-05-20

3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 1445651-49-9
• WRDDOSVYXVYICV-UHFFFAOYSA-N
• EN300-23111794
• TQU0440
• SCHEMBL15079341
• 3-(difluoromethyl)-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C13H18BF2NO3/c1-12(2)13(3,4)20-14(19-12)8-6-9(10(15)16)11(18-5)17-7-8/h6-7,10H,1-5H3
• InChI Key： WRDDOSVYXVYICV-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC)F

Computed Properties

• Exact Mass: 285.1347799g/mol
• Monoisotopic Mass: 285.1347799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1445651-49-9)

3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 1445651-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of a difluoromethyl group, a methoxy substituent, and a tetramethyl-1,3,2-dioxaborolan-2-yl boronic ester moiety, contribute to its distinctive chemical properties and potential applications.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of molecules, making it highly valuable in the design of bioactive compounds. This group is frequently incorporated into drug candidates to improve pharmacokinetic profiles, such as prolonging half-life and increasing oral bioavailability. The methoxy group, on the other hand, serves as an electron-withdrawing substituent that can modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological targets. Together, these functional groups contribute to the compound's potential as a versatile building block in medicinal chemistry.

The boronic ester component at the 5-position of the pyridine ring is particularly noteworthy due to its role in cross-coupling reactions. Specifically, the tetramethyl-1,3,2-dioxaborolan-2-yl group facilitates Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules. This reaction is widely employed in pharmaceutical synthesis to introduce predefined molecular architectures with high precision. The ability to perform such transformations makes 3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine a valuable intermediate in the synthesis of novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, recent studies have demonstrated its utility in generating substituted pyridines with enhanced binding affinity for target proteins. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to introduce various aryl or heteroaryl groups at the boronic ester position, leading to a library of derivatives with tailored biological activities. These derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

The incorporation of fluorine atoms into drug molecules has been well-documented for its impact on pharmacological properties. The difluoromethyl group not only improves metabolic stability but also enhances binding interactions due to its ability to engage in halogen bonding with biomolecules. This feature has been exploited in the development of small-molecule inhibitors that exhibit high selectivity for their intended targets. Furthermore, fluorinated compounds often exhibit improved pharmacokinetic profiles, including increased solubility and reduced susceptibility to enzymatic degradation.

Current research trends indicate that 3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine may find applications beyond traditional drug development. For example, its structural motif has been explored as a scaffold for developing photopharmacological agents—compounds that combine light activation with pharmacological effects. This emerging field holds promise for targeted therapy where light exposure can modulate drug activity in specific tissues or cells. The boronic ester functionality also allows for further derivatization into photoactivatable probes for biochemical studies.

In conclusion,3-(difluoromethyl)-2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1445651-49-9) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of functional groups makes it an indispensable tool for synthetic chemists and medicinal biologists alike. As research continues to uncover new applications for this compound and its derivatives,tetramethyl-substituted boronic esters, difluoromethyl-containing moieties, and methoxy-functionalized pyridines will undoubtedly play pivotal roles in shaping the future of drug design and development.